Cas no 2097965-89-2 ({3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine)

• Product Name: {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine
• CAS No: 2097965-89-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5723513
• PubChem ID: 122240771
• Update Time: 2025-05-26

{3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2097965-89-2
• {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine
• F2147-7468
• 3-[1-(cyclobutylmethyl)pyrazol-4-yl]-N-methylpropan-1-amine
• AKOS040813994
• 1H-Pyrazole-4-propanamine, 1-(cyclobutylmethyl)-N-methyl-

• Inchi： 1S/C12H21N3/c1-13-7-3-6-12-8-14-15(10-12)9-11-4-2-5-11/h8,10-11,13H,2-7,9H2,1H3
• InChI Key： JGGUDZMDGIIBLO-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CCCNC)CC1CCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 334.0±25.0 °C(Predicted)
• pka: 10.52±0.10(Predicted)

Additional information on {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine

The {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine: A Comprehensive Overview

The compound with CAS number 2097965-89-2, commonly referred to as {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring, a cyclobutylmethyl group, and an aminoalkyl chain. Its versatile nature makes it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine in various therapeutic areas. For instance, researchers have explored its role as a building block for creating bioactive molecules with enhanced pharmacokinetic properties. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in catalysis and materials science.

The synthesis of {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the cyclobutylmethyl group and the subsequent coupling with the aminoalkyl chain. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for drug development.

One of the most promising applications of this compound lies in its potential as a precursor for peptide-based drugs. The aminoalkyl chain allows for easy modification, enabling the creation of molecules with tailored bioactivity. Moreover, its compatibility with various coupling reactions makes it an ideal candidate for use in solid-phase synthesis.

In terms of biological activity, {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine has shown moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While these findings are still preliminary, they suggest that further exploration into its pharmacological profile could yield valuable insights.

Looking ahead, the development of novel derivatives of {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine is expected to play a pivotal role in advancing drug discovery efforts. Its modular structure provides chemists with ample opportunities to introduce functional groups that enhance solubility, stability, and bioavailability.

In conclusion, {3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to make significant contributions to the fields of chemistry and medicine.